3-hydroxy-3-[2-(2-methoxyphenyl)-2-oxoethyl]-1-(2-methylbenzyl)-1,3-dihydro-2H-indol-2-one

• Molecular Formula: C25H23NO4
• Molecular Weight: 401.5 g/mol
• IUPAC Name: 3-hydroxy-3-[2-(2-methoxyphenyl)-2-oxoethyl]-1-[(2-methylphenyl)methyl]indol-2-one
• InChI: InChI=1S/C25H23NO4/c1-17-9-3-4-10-18(17)16-26-21-13-7-6-12-20(21)25(29,24(26)28)15-22(27)19-11-5-8-14-23(19)30-2/h3-14,29H,15-16H2,1-2H3
• InChI Key: TVXOJWOOFMMXRL-UHFFFAOYSA-N
• SMILES: CC1=CC=CC=C1CN2C3=CC=CC=C3C(C2=O)(CC(=O)C4=CC=CC=C4OC)O

Description

3-hydroxy-3-[2-(2-methoxyphenyl)-2-oxoethyl]-1-(2-methylbenzyl)-1,3-dihydro-2H-indol-2-one is a chemical compound that belongs to the class of indolinone derivatives. It has been studied extensively for its potential use in scientific research applications due to its unique properties and structure.

Mechanism of Action

The mechanism of action of 3-hydroxy-3-[2-(2-methoxyphenyl)-2-oxoethyl]-1-(2-methylbenzyl)-1,3-dihydro-2H-indol-2-one is not fully understood. However, studies have shown that it acts by inhibiting the activity of certain enzymes and signaling pathways that are involved in cell growth and proliferation. It has also been shown to induce apoptosis in cancer cells by activating the caspase pathway.
Biochemical and Physiological Effects:
Studies have shown that 3-hydroxy-3-[2-(2-methoxyphenyl)-2-oxoethyl]-1-(2-methylbenzyl)-1,3-dihydro-2H-indol-2-one has several biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells, induce apoptosis, and inhibit the activity of certain enzymes such as tyrosine kinase and topoisomerase. It has also been investigated for its potential use as an anti-inflammatory agent.

Advantages and Limitations for Lab Experiments

The advantages of using 3-hydroxy-3-[2-(2-methoxyphenyl)-2-oxoethyl]-1-(2-methylbenzyl)-1,3-dihydro-2H-indol-2-one in lab experiments include its unique structure and potential use in various scientific research applications. However, its limitations include its limited solubility in water and its potential toxicity at high concentrations.

Future Directions

There are several future directions for the study of 3-hydroxy-3-[2-(2-methoxyphenyl)-2-oxoethyl]-1-(2-methylbenzyl)-1,3-dihydro-2H-indol-2-one. These include further investigation into its mechanism of action, its potential use as an anti-inflammatory agent, and its potential use in combination with other drugs for the treatment of cancer. Additionally, studies could be conducted to improve its solubility and reduce its toxicity for use in lab experiments.

Synthesis Methods

The synthesis of 3-hydroxy-3-[2-(2-methoxyphenyl)-2-oxoethyl]-1-(2-methylbenzyl)-1,3-dihydro-2H-indol-2-one involves the reaction of 2-methoxyphenylacetic acid with 2-methylbenzylamine in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and 4-dimethylaminopyridine (DMAP). The resulting intermediate is then reacted with isatin in the presence of a base such as potassium carbonate to form the final product.

Scientific Research Applications

3-hydroxy-3-[2-(2-methoxyphenyl)-2-oxoethyl]-1-(2-methylbenzyl)-1,3-dihydro-2H-indol-2-one has been studied for its potential use in various scientific research applications. It has been shown to have anticancer properties by inhibiting the growth of cancer cells and inducing apoptosis. It has also been investigated for its potential use as an anti-inflammatory agent and for its ability to inhibit the activity of certain enzymes such as tyrosine kinase and topoisomerase.